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Compound of Interest

Compound Name: Vegfr-2-IN-25

Cat. No.: B12412648

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of Vegfr-2-IN-25, a potent inhibitor of Vascular Endothelial Growth Factor
Receptor 2 (VEGFR-2). Adherence to these guidelines is crucial for ensuring the stability,
activity, and reproducibility of experimental results.

Introduction

Vegfr-2-IN-25 is a small molecule inhibitor that demonstrates high potency against VEGFR-2, a
key receptor tyrosine kinase involved in angiogenesis, the formation of new blood vessels. With
an IC50 value of 12.1 nM, Vegfr-2-IN-25 serves as a valuable tool for in vitro and in vivo
studies aimed at understanding the role of VEGFR-2 in physiological and pathological
processes, including tumor growth and metastasis. Accurate and consistent preparation of
stock solutions is the first critical step in any experiment utilizing this compound.

Quantitative Data Summary

The following table summarizes the key quantitative data for Vegfr-2-IN-25.
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Property Value

Compound Name Vegfr-2-IN-25

Molecular Weight 426.47 g/mol

IC50 against VEGFR-2 12.1 nM

Recommended Solvent Dimethyl Sulfoxide (DMSO)
Recommended Stock Conc. 10 mM - 50 mM in DMSO

Storage (Solid) -20°C, protected from light and moisture
Storage (Stock Solution) -80°C in aliquots, protected from light

Experimental Protocols

Materials and Equipment
» Vegfr-2-IN-25 (solid powder)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Sterile, polypropylene microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions

e Handle Vegfr-2-IN-25 in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate PPE to avoid skin and eye contact.
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o Consult the Safety Data Sheet (SDS) for comprehensive safety information. Although a
specific SDS for Vegfr-2-IN-25 is not readily available, handling it with the same precautions
as other potent kinase inhibitors is recommended.

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of Vegfr-2-IN-25 in
DMSO.

o Equilibrate: Allow the vial of Vegfr-2-IN-25 to warm to room temperature before opening to
prevent condensation.

o Weighing: Accurately weigh out 4.26 mg of Vegfr-2-IN-25 powder using a calibrated
analytical balance.

 Dissolution:
o Transfer the weighed powder to a sterile polypropylene tube.
o Add 1 mL of anhydrous DMSO to the tube.

e Mixing:

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o Visually inspect the solution to ensure there are no visible particulates. If necessary, gentle
warming (e.g., in a 37°C water bath for a few minutes) or sonication can be used to aid
dissolution.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 uL) in sterile,
light-protected polypropylene tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -80°C for long-term storage. Avoid repeated freeze-thaw cycles.
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Caption: Workflow for preparing a 10 mM Vegfr-2-IN-25 stock solution.
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 To cite this document: BenchChem. [Application Notes and Protocols for Vegfr-2-IN-25 Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412648#preparing-vegfr-2-in-25-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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